Cas no 1125410-02-7 (5-bromo-N-methyl-N-phenylpyridin-2-amine)

• Product name: 5-bromo-N-methyl-N-phenylpyridin-2-amine
• CAS No: 1125410-02-7
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• MDL: MFCD11844797
• CID: 2626157
• PubChem ID: 45588189

5-bromo-N-methyl-N-phenylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-methyl-N-phenylpyridin-2-amine
• AKOS006149698
• MFCD11844797
• 1125410-02-7
• 5-BROMO-2-(METHYL-PHENYLAMINO)PYRIDINE
• DTXSID20670587
• AVB41002
• EN300-269194
• SCHEMBL25301327

• MDL： MFCD11844797
• Inchi： InChI=1S/C12H11BrN2/c1-15(11-5-3-2-4-6-11)12-8-7-10(13)9-14-12/h2-9H,1H3
• InChI Key： CJUQWLHYTATQSQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 262.01056Da
• Monoisotopic Mass: 262.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 16.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-bromo-N-methyl-N-phenylpyridin-2-amine

Introduction to 5-bromo-N-methyl-N-phenylpyridin-2-amine (CAS No. 1125410-02-7)

5-bromo-N-methyl-N-phenylpyridin-2-amine (CAS No. 1125410-02-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 5-bromo-N-methyl-N-phenylpyridin-2-amine.

Chemical Properties

5-bromo-N-methyl-N-phenylpyridin-2-amine is a brominated pyridine derivative with a molecular formula of C₁₃H₁₃BrN₂. It has a molecular weight of approximately 283.16 g/mol. The compound features a pyridine ring substituted with a bromine atom at the 5-position and an N-methyl-N-phenylamino group at the 2-position. These structural elements contribute to its unique chemical and physical properties, making it an attractive candidate for various chemical and biological studies.

The solubility of 5-bromo-N-methyl-N-phenylpyridin-2-amine in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol is generally good, which facilitates its use in solution-based reactions and biological assays. However, its solubility in water is limited, which can be a consideration in certain applications.

Synthesis Methods

The synthesis of 5-bromo-N-methyl-N-phenylpyridin-2-amine has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of 5-bromopyridin-2(1H)-one with N-methylaniline in the presence of a suitable base such as potassium carbonate or cesium carbonate. This reaction typically proceeds via nucleophilic substitution at the 2-position of the pyridine ring, followed by deprotonation to form the final amine product.

An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions. For example, the coupling of 5-bromopyridine with N-methylaniline can be achieved using palladium(II) acetate as the catalyst and cesium carbonate as the base in a solvent such as dioxane or toluene. This method offers high yields and good functional group tolerance, making it suitable for large-scale synthesis.

Biological Activities

5-bromo-N-methyl-N-phenylpyridin-2-amine has been studied for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. One area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry reported that 5-bromo-N-methyl-N-phenylpyridin-2-amine exhibits potent agonist activity at the serotonin 5-HT₆ receptor. This receptor is implicated in various neurological disorders, including Alzheimer's disease and schizophrenia. The compound's ability to modulate this receptor suggests its potential as a lead compound for developing new treatments for these conditions.

In addition to its activity at GPCRs, 5-bromo-N-methyl-N-phenylpyridin-2-amine has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in human macrophages. These findings highlight its potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Potential Applications

The diverse biological activities of 5-bromo-N-methyl-N-phenylpyridin-2-amine make it a valuable candidate for various applications in pharmaceutical research and development. Its potential as a modulator of GPCRs suggests its utility in developing new treatments for neurological disorders. Additionally, its anti-inflammatory properties could be leveraged to develop novel therapies for inflammatory diseases.

Beyond its direct therapeutic applications, 5-bromo-N-methyl-N-phenylpyridin-2-amine can serve as a valuable tool compound in academic research. Its well-characterized biological activities make it useful for studying receptor-ligand interactions and signaling pathways involved in disease processes.

In conclusion, 5-bromo-N-methyl-N-phenylpyridin-2-amine (CAS No. 1125410-02-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities position it as an important molecule for further investigation and development.